Cas no 127760-84-3 (Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-)
127760-84-3 structure
Product Name:Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-
CAS No:127760-84-3
MF:C6H11NO
MW:113.157641649246
CID:1221963
Update Time:2024-08-04
Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)- Chemical and Physical Properties
Names and Identifiers
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- Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-
- (2S)-2-hydroxy-3,3-dimethylbutanenitrile
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- Inchi: 1S/C6H11NO/c1-6(2,3)5(8)4-7/h5,8H,1-3H3/t5-/m1/s1
- InChI Key: SAOOLIIHRNLCBT-RXMQYKEDSA-N
- SMILES: C(#N)[C@@H](O)C(C)(C)C
Computed Properties
- Exact Mass: 113.08413
Experimental Properties
- PSA: 44.02
Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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